(4AS,7aS)-benzyl 7-oxohexahydro-1H-cyclopenta[c]pyridine-2(3H)-carboxylate

• IUPAC Name: benzyl (4aS,7aS)-7-oxo-3,4,4a,5,6,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate
• InChI: InChI=1S/C16H19NO3/c18-15-7-6-13-8-9-17(10-14(13)15)16(19)20-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2/t13-,14+/m0/s1
• InChI Key: MOKKTXDDVHSSBZ-UONOGXRCSA-N
• Canonical SMILES: C1CC(=O)C2C1CCN(C2)C(=O)OCC3=CC=CC=C3
• Isomeric SMILES: C1CC(=O)[C@H]2[C@@H]1CCN(C2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

(4AS,7aS)-benzyl 7-oxohexahydro-1H-cyclopenta[c]pyridine-2(3H)-carboxylate, also known as BOC-2-oxo-HPA, is a chemical compound used in scientific research. It belongs to the class of cyclopentapyridine derivatives and has a molecular formula of C18H21NO3.

Scientific Research Applications

Structural Analysis and Potential Applications

• The synthesis and structural analysis of derivatives of the compound, such as 1,4-dihydropyridine derivatives, have been reported. These compounds sometimes exhibit calcium modulatory properties, which could have implications in the development of new materials or chemical processes. The structural conformations, such as the shallow-boat conformation of the 1,4-dihydropyridine ring and the planarity of the oxocyclopentene ring, are notable features that could influence their chemical reactivity and potential applications in catalysis or as building blocks in organic synthesis (Linden et al., 2011).

• Another study focused on the separation and hydrogenation of racemic mixtures of related compounds to produce specific enantiomers, which were then reacted with chiral acid chlorides. This research demonstrates the potential for using these compounds in asymmetric synthesis and the preparation of chiral materials, which could have applications in pharmaceuticals, agrochemicals, and chiral technologies (Zhu et al., 2009).